Cas no 681288-42-6 (5,7-Difluoro-2-indolecarboxylic Acid methyl ester)
681288-42-6 structure
Product Name:5,7-Difluoro-2-indolecarboxylic Acid methyl ester
CAS No:681288-42-6
MF:C10H7F2NO2
MW:211.164889574051
MDL:MFCD08689963
CID:968920
Update Time:2025-04-19
5,7-Difluoro-2-indolecarboxylic Acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5,7-difluoro-3-indolecarboxylic acid methyl ester
- 5,7-Difluoro-2-indolecarboxylic acid methyl ester
- methyl 5,7-difluoro-1H-indole-3-carboxylate
- 5,7-Difluoro-2-indolecarboxylic Acid methyl ester
-
- MDL: MFCD08689963
- Inchi: 1S/C10H7F2NO2/c1-15-10(14)7-4-13-9-6(7)2-5(11)3-8(9)12/h2-4,13H,1H3
- InChI Key: MSEWYDOGKHOHAA-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC2C(C(=O)OC)=CNC=21)F
Computed Properties
- Exact Mass: 211.04400
- Monoisotopic Mass: 211.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.1A^2
Experimental Properties
- PSA: 42.09000
- LogP: 2.23270
5,7-Difluoro-2-indolecarboxylic Acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0997619-1g |
5,7-Difluoro-2-indolecarboxylic acid methyl ester |
681288-42-6 | 95% | 1g |
$1500 | 2024-08-02 | |
| TRC | D253220-1mg |
5,7-Difluoro-2-indolecarboxylic Acid methyl ester |
681288-42-6 | 1mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D253220-2mg |
5,7-Difluoro-2-indolecarboxylic Acid methyl ester |
681288-42-6 | 2mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D253220-10mg |
5,7-Difluoro-2-indolecarboxylic Acid methyl ester |
681288-42-6 | 10mg |
$ 95.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1602267-100mg |
Methyl 5,7-difluoro-1H-indole-2-carboxylate |
681288-42-6 | 98% | 100mg |
¥2593.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1602267-1g |
Methyl 5,7-difluoro-1H-indole-2-carboxylate |
681288-42-6 | 98% | 1g |
¥10510.00 | 2024-05-04 | |
| eNovation Chemicals LLC | Y0997619-1g |
5,7-difluoro-2-indolecarboxylic acid methyl ester |
681288-42-6 | 95% | 1g |
$1500 | 2025-02-25 |
5,7-Difluoro-2-indolecarboxylic Acid methyl ester Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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